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Compound of Interest

Compound Name: D-Mannonic acid-1,4-lactone

Cat. No.: B118508 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of D-Mannonic acid-1,4-lactone, including personal

protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling D-Mannonic acid-1,4-lactone, it is crucial to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The recommended

PPE is based on information from safety data sheets (SDS) and general chemical safety

guidelines.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

Skin Protection:

Gloves: Handle the substance with gloves.[1] Nitrile or neoprene gloves are recommended

as they generally offer good resistance to a range of chemicals, including esters.[2][3]

Always inspect gloves prior to use and wash and dry hands after handling.[1]
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Protective Clothing: Wear impervious clothing to prevent skin contact.[1] A standard

laboratory coat is typically sufficient for handling small quantities. For larger quantities or

when there is a risk of splashing, chemical-resistant aprons or coveralls should be

considered.

Respiratory Protection:

Under normal laboratory conditions with adequate ventilation, respiratory protection is not

typically required.

If there is a potential for the formation of dust or aerosols, or if working in a poorly ventilated

area, a NIOSH-approved particulate respirator should be used.

Operational and Disposal Plans
Handling Procedures:

Work in a well-ventilated area to avoid the formation of dust and aerosols.[1][4]

Avoid contact with skin and eyes.[1][4]

Use non-sparking tools to prevent ignition sources.[1][4]

Take measures to prevent the buildup of electrostatic charge.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of D-Mannonic acid-1,4-lactone and its containers in accordance with local,

regional, and national regulations.

The chemical should be kept in suitable and closed containers for disposal.[4]
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Contaminated packaging should be treated as the product itself.

Quantitative Data Summary
For quick reference, the following table summarizes the recommended personal protective

equipment for handling D-Mannonic acid-1,4-lactone in various laboratory scenarios.

Handling

Scenario

Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

preparing

solutions in a

well-ventilated

fume hood

Safety goggles

with side-shields

Nitrile or

neoprene gloves
Laboratory coat

Not generally

required

Handling larger

quantities or

potential for

splashing

Safety goggles

with side-shields

and/or face

shield

Nitrile or

neoprene gloves

Chemical-

resistant apron

over a laboratory

coat

Not generally

required with

adequate

ventilation

Cleaning up

spills or

generating

dust/aerosols

Safety goggles

with side-shields

Nitrile or

neoprene gloves

Laboratory coat

or coveralls

NIOSH-approved

particulate

respirator

Experimental Protocols
The information provided in this document is based on a review of safety data sheets and

general laboratory safety practices. Specific experimental protocols should always be

developed in conjunction with a site-specific risk assessment.

Visualizing the PPE Selection Process
The following diagram illustrates a logical workflow for selecting the appropriate PPE when

working with D-Mannonic acid-1,4-lactone.
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Risk Assessment

PPE Selection

Start: Plan to handle D-Mannonic acid-1,4-lactone

Assess the scale of the operation (small vs. large quantity)

Is there a potential for dust or aerosol generation?

LargeSmall

Add Face Shield and/or
Chemical-Resistant Apron

Large Quantity/
Splash PotentialIs the work area well-ventilated?

Standard PPE:
- Safety goggles

- Nitrile/neoprene gloves
- Lab coat

No

Use a NIOSH-approved
particulate respirator

Yes

Yes

Proceed with caution and ensure local exhaust ventilation (e.g., fume hood)

No

If splash risk exists

Click to download full resolution via product page

Caption: PPE selection workflow for handling D-Mannonic acid-1,4-lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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